Cas no 4433-79-8 (4'-Chloro-2',5'-dimethoxyacetoacetanilide)

• Product Name: 4'-Chloro-2',5'-dimethoxyacetoacetanilide
• CAS No: 4433-79-8
• MF: C₁₂H₁₄ClNO₄
• MW: 271.696862697601
• CID: 45052
• PubChem ID: 87559100
• Update Time: 2025-10-30

4'-Chloro-2',5'-dimethoxyacetoacetanilide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-2,5-dimethoxyphenyl)-3-oxobutanamide
• Naphthol AS-IRG, CI37613
• AcetoAcet-2,5-dimethoxy-4-chloroanilide
• AS-IRG
• Naphthol AS-IRG
• N-(4-CHLORO-2,5-DIMETHOXYPHENYL)ACETOACETAMIDE
• 2',5'-Dimethoxy-4'-chloro-acetoacetanilide
• 4'-Chloro-2',5'-dimethoxyacetoacetanilide
• 1-acetoacetylamino-2,5-dimethoxy-4-chlorobenzene
• 1-acetoacetylamino-4-chloro-2,5-dimethoxy-benzene
• acetoacetamino-2,5-dimethoxy-4-chlorobenzene
• Azoic Coupling
• chinizol
• N-(4-chloro-2,5-dimethoxyphenyl)-3-oxo-butanamide
• Naphtol AS-IRG
• Naphtol As-lgll
• NAPTHOL AS-IRG
• Yellow Base GC.
• Azoic Coupling Component 44
• C.I. 37613
• C.I. Azoic Coupling Component No. 44
• Naphtanilide LRG
• Naphtazol 4J
• Naphthol AS 13GH
• Butanamide, N-(4-chloro-2,5-dimethoxyphenyl)-3-oxo-
• 2,5-Dimethoxy-4-chloroacetoacetanilide
• C.I. Azoic Coupling Component 44
• Acetoacetyl-2,5-dimethoxy-4-chloroanilide
• Acetoacetanilide, 4'-chloro-2',5'-dimethoxy-
• J086QHJ1OC
• DSSTox_CID_9265
• CI AZOIC COUPLING COMPONENT 44
• trans-4-(3,4-Difluorophenyl)-trans-4-vinylbicyclohexane
• EC 224-638-6
• N-(2,5-DIMETHOXY-4-CHLOROPHENYL)ACETOACETAMIDE
• MFCD00026256
• 2,5-DIMETHOXY-4-CHLORO-N-ACETOACETYL ANILINE
• CBDivE_007661
• W-106200
• NSC-50638
• N-ACETOACETYL-4-CHLORO-2,5-DIMETHOXYANILINE
• NCGC00249094-01
• DTXSID5029265
• N-(4-chloro-2,5-dimethoxy-phenyl)-3-oxo-butanamide
• UNII-J086QHJ1OC
• EINECS 224-638-6
• Tox21_201666
• D89489
• N-ACETOACETYL-5-CHLORO-2-AMINO-1,4-DIMETHOXYBENZENE
• 4433-79-8
• NCGC00259215-01
• SCHEMBL1118436
• CI 37613
• 4-Chloro-2,5-dimethoxyacetoacetanilide
• C2100
• NS00008147
• ACETOACETO-2,5-DIMETHOXY-4-CHLOROANILIDE
• MOUVJGIRLPZEES-UHFFFAOYSA-
• AKOS000165629
• FT-0654070
• CHEMBL3185016
• NSC50638
• AB00075319-01
• CAS-4433-79-8
• N-(2,5-Dimethoxy-4-chlorphenyl)-acetoacetamid
• CS-0154065
• A826549
• Q27280985
• N-(2,5-DIMETHOXY-4-CHLOROPHENYL)-3-OXOBUTANAMIDE
• NSC 50638
• NCGC00257262-01
• InChI=1/C12H14ClNO4/c1-7(15)4-12(16)14-9-6-10(17-2)8(13)5-11(9)18-3/h5-6H,4H2,1-3H3,(H,14,16)
• Tox21_303485
• DTXCID109265
• 4\\'-Chloro-2\\',5\\'-dimethoxyacetoacetanilide
• STK520725
• MOUVJGIRLPZEES-UHFFFAOYSA-N

• MDL： MFCD00026256
• Inchi： 1S/C12H14ClNO4/c1-7(15)4-12(16)14-9-6-10(17-2)8(13)5-11(9)18-3/h5-6H,4H2,1-3H3,(H,14,16)
• InChI Key： MOUVJGIRLPZEES-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)NC(CC(C)=O)=O)OC

Computed Properties

• Exact Mass: 271.06100
• Monoisotopic Mass: 271.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.1

Experimental Properties

• Color/Form: White flake crystalline powder
• Density: 1.277
• Melting Point: 106.0 to 110.0 deg-C
• Boiling Point: 432.7°C at 760 mmHg
• Flash Point: 215.5ºC
• Refractive Index: 1.553
• PSA: 64.63000
• LogP: 2.34780
• Solubility: Uncertain
• Color index: 37613

4'-Chloro-2',5'-dimethoxyacetoacetanilide Security Information

• Signal Word：Danger
• Hazard Statement： H302-H312-H332-H341-H412
• Warning Statement： P273-P280
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Safety Instruction： S16; S26; S36; S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3
• TSCA：Y
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4'-Chloro-2',5'-dimethoxyacetoacetanilide

4'-Chloro-2',5'-dimethoxyacetoacetanilide: A Comprehensive Overview

The compound with CAS No. 4433-79-8, commonly referred to as 4'-Chloro-2',5'-dimethoxyacetoacetanilide, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique chemical structure, which includes a chlorinated aromatic ring and methoxy substituents, making it a valuable intermediate in the synthesis of complex molecules. The long-tail keyword for this compound, such as "4'-chloro-2',5'-dimethoxyacetoacetanilide synthesis" and "application of 4'-chloro-2',5'-dimethoxyacetoacetanilide in drug development", highlights its importance in both academic and industrial research.

Recent studies have demonstrated that 4'-Chloro-2',5'-dimethoxyacetoacetanilide exhibits promising properties in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the development of novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. The compound's ability to modulate key cellular pathways, such as the MAPK/ERK signaling pathway, has been extensively investigated, making it a focal point in drug discovery efforts.

The synthesis of 4'-Chloro-2',5'-dimethoxyacetoacetanilide involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of chloro and methoxy groups at specific positions on the aromatic ring is critical to achieving the desired chemical properties. Advanced techniques, such as Suzuki coupling and Stille coupling, have been employed to optimize the synthesis process, ensuring high yields and purity. These methods not only enhance the efficiency of production but also align with the principles of green chemistry, reducing environmental impact.

In terms of applications, 4'-Chloro-2',5'-dimethoxyacetoacetanilide has found significant use in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its role in the development of anti-inflammatory agents and antioxidants has been particularly noteworthy. Recent research has also highlighted its potential as a lead compound for the creation of novel antibiotics, addressing the growing concern of antibiotic resistance.

The structural features of 4'-Chloro-2',5'-dimethoxyacetoacetanilide make it an ideal candidate for further functionalization. The presence of reactive groups, such as the acetoacetanilide moiety, allows for easy modification to introduce additional functional groups. This versatility has led to its use in combinatorial chemistry approaches, enabling the rapid generation of diverse libraries of compounds for screening purposes.

From an environmental perspective, understanding the fate and transport of 4'-Chloro-2',5'-dimethoxyacetoacetanilide is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, the compound undergoes biodegradation, reducing its persistence in natural environments. However, further research is needed to fully characterize its environmental behavior and ensure sustainable practices in its production and use.

In conclusion, 4'-Chloro-2',5'-dimethoxyacetoacetanilide (CAS No. 4433-79-8) stands out as a versatile and valuable compound with wide-ranging applications in chemistry and pharmacology. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As scientific understanding continues to evolve, this compound is expected to contribute significantly to the advancement of medicinal chemistry and related fields.